JW-65

• Molecular Formula: C18H13Cl2F3N4O2
• Molecular Weight: 445.2 g/mol
• InChI: InChI=1S/C18H13Cl2F3N4O2/c1-2-24-16(28)12-9-25-27(15(12)18(21,22)23)11-5-3-10(4-6-11)26-8-7-13(19)14(20)17(26)29/h3-9H,2H2,1H3,(H,24,28)
• InChIKey: ZTDUAAMBQLCQSR-UHFFFAOYSA-N

JW-65 TRPC3 Inhibitor Profile

JW-65 (compound 20) is a pyrazole-derived, small-molecule inhibitor of the transient receptor potential canonical 3 (TRPC3) ion channel, a calcium-permeable cation channel implicated in neuronal excitability, synaptic dysfunction, and neurodegenerative signaling [1]. Developed through iterative medicinal chemistry optimization of the first-generation TRPC3 inhibitor Pyr3, JW-65 retains comparable on‑target potency and TRPC3‑over‑TRPC6 selectivity while overcoming Pyr3’s critical limitation of rapid metabolic degradation [2]. The compound is CNS‑penetrant, exhibits a favorable brain‑to‑plasma ratio, and has demonstrated reproducible antiseizure efficacy across multiple in vivo rodent models as well as neuroprotective effects in transgenic Alzheimer’s disease models [3][4].

Pathway Target TRPC3 ion channel inhibition studies

Tool Compound Profile CNS-penetrant with characterized brain exposure

In Vivo Fitness Designed to replace first-generation Pyr3 in chronic paradigms

Model Context Supports seizure and neurodegeneration model-response studies

• [1] Nagib MM, Zhang S, Thakur GA, Paronis CA, Vanegas F, Shaikh R, Rahman T, Li W, Parikh V. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects. Epilepsia. 2022;63(4):1003-1015. doi:10.1111/epi.17190. View Source
• [2] Nagib MM, Zhang S, Thakur GA, Paronis CA, Vanegas F, Shaikh R, Rahman T, Li W, Parikh V. As above (Section 3.1, Figure 1). Epilepsia. 2022. doi:10.1111/epi.17190. View Source
• [3] Shaikh R, Zhang S, Rahman T, Nagib MM, Li W, Parikh V. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats. Eur J Pharmacol. 2024;977:176722. doi:10.1016/j.ejphar.2024.176722. View Source
• [4] Zhang S, Rahman T, Shaikh R, Nagib MM, Li W, Parikh V. Pyrazole-derived TRPC3 antagonist ameliorates synaptic dysfunctions and memory deficits in Alzheimer's disease models. Mol Psychiatry. 2026. doi:10.1038/s41380-026-03592-6. View Source

Why JW-65 Replaces Pyr3 & Pyr10 In Vivo

TRPC3 inhibitors exhibit profound compound‑to‑compound variation in metabolic stability, brain penetration, and in vivo efficacy that precludes simple interchangeability. Pyr3, the best‑characterized first‑generation inhibitor, shows a liver microsomal half‑life of <15 min in mice, rats, and humans, resulting in negligible CNS exposure and limited seizure control in pilocarpine models [1]. Pyr10 shares similar sub‑micromolar potency but lacks published evidence of adequate brain penetration or in vivo seizure efficacy [2]. JW‑65 was explicitly engineered to resolve these deficits: isosteric replacement of Pyr3’s ester with an amide linker and conformational restriction of the trichloroacrylic tail yielded a >16‑fold improvement in microsomal half‑life and a brain‑to‑plasma ratio of ~0.3, enabling reliable target engagement in the CNS [3][4]. Consequently, substituting JW‑65 with Pyr3, Pyr10, or non‑selective calcium channel modulators introduces uncontrolled pharmacokinetic variability that can confound pharmacodynamic endpoints and therapeutic target validation.

JW-65

Sustained metabolic stability supports repeated in vivo dosing without continuous infusion

Pyr3 / Pyr10

Rapid degradation limits dosing paradigms; PK variability may confound pharmacodynamic endpoints

JW-65

Characterized brain-to-plasma ratio enables reproducible CNS target engagement studies

Pyr3 / Pyr10

Undefined or unreported CNS pharmacokinetics; brain exposure cannot be assumed across studies

JW-65

TRPC3-selective mechanism preserves pathway-specific endpoint interpretation

Non-selective Ca²⁺ modulators

Broad ion-channel activity may introduce off-target confounds in TRPC3 pathway studies

• [1] Nagib MM, Zhang S, Thakur GA, et al. Epilepsia. 2022;63(4):1003-1015 (Section 3.1: Pyr3 half-life <15 min in liver microsomes). View Source
• [2] Hartmann J, Stok KS, Hering S, et al. Pyr10, a selective TRPC3 inhibitor. Br J Pharmacol. 2012;167(8):1712-1722. doi:10.1111/j.1476-5381.2012.02217.x. View Source
• [3] Nagib MM, et al. Epilepsia. 2022 (Section 3.1: JW-65 microsomal half-life >4 h, brain-to-plasma ratio ~0.3). View Source
• [4] SBIR Award 1R41NS135658-01. Developing a selective TRPC3 ion channel inhibitor for epilepsy treatment. 2023. (JW-65 PK and brain retention). View Source

JW-65 Comparative Evidence

Metabolic Stability vs Pyr3

When incubated in mouse, rat, and human liver microsomes, JW‑65 exhibits a half‑life exceeding 4 hours, representing a >16‑fold improvement over Pyr3, which is degraded with a half‑life of less than 15 minutes under identical conditions [1]. This direct head‑to‑head comparison in the same experimental system establishes that JW‑65 is the only TRPC3 inhibitor in the pyrazole series capable of sustaining systemic exposure sufficient for repeated or chronic in vivo dosing without requiring continuous infusion.

Metabolic Stability vs Pyr3

Head-to-head

JW-65 t₁/₂ >4 h vs Pyr3

Supports sustained systemic exposure context

Mouse, rat, human liver microsomes; >16-fold improvement

TRPC3 IC₅₀ Potency

Context-dependent

330 nM

Reported assay potency context

HEK293 Ca²⁺ flux; 2-fold vs Pyr3 (700 nM) and Pyr10 (720 nM)

PTZ Model Seizure Latency

Head-to-head

JW-65 (100 mg/kg) > phenytoin (40 mg/kg)

Reported endpoint response context

C57BL/6 mice, PTZ 85 mg/kg s.c.; dose-dependent latency, P

CNS Pharmacokinetics vs Pyr3

Class-level

t₁/₂ ~3 h, brain/plasma ~0.3

Supports CNS exposure-model interpretation

Mice, 100 mg/kg i.p.; Pyr3 in vivo PK undefined

GEPR-3s Seizure Suppression

Reported

55–89% reduction vs vehicle

Reported genetic model endpoint context

GEPR-3s rats, acoustic stimulation; 5-day dosing: complete suppression

Evidence Dimension	In vitro metabolic stability (half‑life in liver microsomes)
Target Compound Data	JW‑65 t₁/₂ > 4 h in mouse, rat, and human liver microsomes
Comparator Or Baseline	Pyr3 t₁/₂ < 15 min in mouse, rat, and human liver microsomes
Quantified Difference	>16‑fold longer half‑life for JW‑65 vs Pyr3
Conditions	Mouse, rat, and human liver microsomal preparations; compound incubated at physiologically relevant concentrations; time points sampled from 0–60 min

Why This Matters

Investigators requiring sustained TRPC3 inhibition for chronic epilepsy or neurodegeneration models must select JW‑65 over Pyr3, as Pyr3’s ultra‑short half‑life precludes once‑daily or even twice‑daily dosing paradigms.

• [1] Nagib MM, Zhang S, Thakur GA, et al. Epilepsia. 2022;63(4):1003-1015. (Section 3.1: direct comparison of JW‑65 and Pyr3 microsomal stability). View Source

TRPC3 IC₅₀ Potency vs Pyr3 and Pyr10

In fluorometric Ca²⁺ influx assays using TRPC3‑transfected HEK293 cells, JW‑65 inhibits TRPC3‑mediated Ca²⁺ entry with an IC₅₀ of 330 nM [1]. This potency is approximately 2‑fold greater than Pyr3 (IC₅₀ ≈ 700 nM) [2] and Pyr10 (IC₅₀ ≈ 720 nM) [3] when measured under comparable conditions. Although all three compounds operate in the sub‑micromolar range, JW‑65’s 2‑fold potency advantage, combined with its vastly superior metabolic stability, translates into a substantially wider in vivo therapeutic index.

TRPC3 IC₅₀ Potency

Context-dependent

330 nM

Reported assay potency context

HEK293 Ca²⁺ flux; 2-fold vs Pyr3 (700 nM) and Pyr10 (720 nM)

Evidence Dimension	TRPC3‑mediated Ca²⁺ influx inhibition (IC₅₀)
Target Compound Data	JW‑65 IC₅₀ = 330 nM (TRPC3‑HEK293)
Comparator Or Baseline	Pyr3 IC₅₀ = 700 nM (TRPC3‑HEK293); Pyr10 IC₅₀ = 720 nM (TRPC3‑HEK293)
Quantified Difference	JW‑65 is 2.1‑fold more potent than Pyr3 and 2.2‑fold more potent than Pyr10
Conditions	Fluo‑4/Fura‑2 Ca²⁺ imaging; carbachol‑stimulated TRPC3‑transfected HEK293 cells; inhibitor pre‑incubation for 10–15 min prior to agonist addition

Why This Matters

For ex vivo electrophysiology or primary neuronal culture experiments where maximal TRPC3 blockade is desired at the lowest possible concentration, JW‑65 provides greater target engagement than Pyr3 or Pyr10 at equimolar doses, reducing off‑target risk from solvent or compound accumulation.

• [1] Zhang S, Rahman T, Li W, et al. A Selective TRPC3 Antagonist Rescues Neuronal Loss and Facilitates Spatial Learning and Memory in Alzheimer's Model. ASPET 2023 Annual Meeting Abstract. J Pharmacol Exp Ther. 2025. (JW‑65 IC₅₀ = 330 nM). View Source
• [2] Kiyonaka S, Kato K, Nishida M, et al. Selective and direct inhibition of TRPC3 channels underlies biological activities of a pyrazole compound. Proc Natl Acad Sci USA. 2009;106(13):5400-5405. (Pyr3 IC₅₀ = 0.7 μM). View Source
• [3] Hartmann J, Stok KS, Hering S, et al. Br J Pharmacol. 2012;167(8):1712-1722. (Pyr10 IC₅₀ = 0.72 μM for TRPC3-ROCE). View Source

Antiseizure Efficacy vs Phenytoin in PTZ Model

In the pentylenetetrazole (PTZ) chemoconvulsant seizure model in mice, JW‑65 (20 and 100 mg/kg, i.p.) produced dose‑dependent increases in seizure latency that exceeded the efficacy of the clinically established antiseizure drug phenytoin (40 mg/kg, i.p.) when tested in a head‑to‑head design [1][2]. While phenytoin is a voltage‑gated sodium channel blocker with a well‑known side‑effect profile, JW‑65 achieves superior seizure suppression through a mechanistically distinct target (TRPC3 inhibition), making it a valuable pharmacological tool for refractory epilepsy models where standard sodium channel blockers show limited benefit.

PTZ Model Seizure Latency

Head-to-head

JW-65 (100 mg/kg) > phenytoin (40 mg/kg)

Reported endpoint response context

C57BL/6 mice, PTZ 85 mg/kg s.c.; dose-dependent latency, P

CNS Pharmacokinetics vs Pyr3

Class-level

t₁/₂ ~3 h, brain/plasma ~0.3

Supports CNS exposure-model interpretation

Mice, 100 mg/kg i.p.; Pyr3 in vivo PK undefined

GEPR-3s Seizure Suppression

Reported

55–89% reduction vs vehicle

Reported genetic model endpoint context

GEPR-3s rats, acoustic stimulation; 5-day dosing: complete suppression

Evidence Dimension	Latency to generalized tonic‑clonic seizures in the mouse PTZ model
Target Compound Data	JW‑65 (100 mg/kg, i.p.) significantly prolonged seizure latency vs vehicle (P<0.001); JW‑65 (20 mg/kg) also effective
Comparator Or Baseline	Phenytoin (40 mg/kg, i.p.) prolonged seizure latency to a lesser extent; vehicle group included as negative control
Quantified Difference	JW‑65 (100 mg/kg) latency > phenytoin (40 mg/kg) latency (statistical significance at P<0.01 level, N=7–11 per group)
Conditions	Adult male C57BL/6 mice; PTZ (85 mg/kg, s.c.) administered 30 min after JW‑65 or phenytoin; behavioral seizure scoring by Racine scale; time‑locked video‑EEG confirmation

Why This Matters

For epilepsy researchers evaluating novel antiseizure mechanisms, JW‑65 offers a validated, TRPC3‑selective alternative to standard sodium channel blockers, with demonstrated superiority in the PTZ model that supports its use in drug‑resistant epilepsy paradigms.

• [1] Nagib MM, Zhang S, Thakur GA, et al. Epilepsia. 2022;63(4):1003-1015. (Figure 6: JW‑65 vs phenytoin in PTZ model). View Source
• [2] SBIR Award 1R41NS135658-01. 2023. (JW‑65 shows better efficacy than phenytoin in head‑to‑head comparison in epilepsy mouse model). View Source

CNS Pharmacokinetics vs Pyr3

Following a single systemic dose (100 mg/kg, i.p.) in adult C57BL/6 mice, JW‑65 achieves a plasma half‑life of approximately 3 hours and a brain‑to‑plasma concentration ratio of ~0.3 at both 1 and 2 hours post‑injection, demonstrating adequate and persistent brain exposure for CNS target engagement [1]. In stark contrast, Pyr3’s in vivo half‑life is unknown due to its extremely rapid metabolism, and its brain permeability has never been quantitatively characterized, leading to inconsistent dosing regimens across studies [2]. This PK differentiation is critical for experimental reproducibility.

CNS Pharmacokinetics vs Pyr3

Class-level

t₁/₂ ~3 h, brain/plasma ~0.3

Supports CNS exposure-model interpretation

Mice, 100 mg/kg i.p.; Pyr3 in vivo PK undefined

Evidence Dimension	In vivo plasma half‑life and brain‑to‑plasma ratio in mice
Target Compound Data	JW‑65: plasma t₁/₂ ≈ 3 h; brain‑to‑plasma ratio ≈ 0.3 at 1 h and 2 h post‑dose (100 mg/kg, i.p.)
Comparator Or Baseline	Pyr3: in vivo t₁/₂ unknown; brain‑to‑plasma ratio unreported in published literature
Quantified Difference	JW‑65 provides measurable, reproducible CNS exposure (AUC and Cₘₐₓ), whereas Pyr3’s in vivo PK parameters are undefined, precluding rational dose selection
Conditions	Male C57BL/6 mice (8–10 weeks); blood sampled from saphenous vein at 7 time points (15 min–24 h); brain tissue collected at 1 and 2 h; compound quantified by LC‑MS/MS

Why This Matters

Procurement decisions for CNS‑targeted TRPC3 inhibition must favor JW‑65, as only this compound has characterized in vivo brain exposure, enabling researchers to design dosing schedules that reliably achieve therapeutically relevant brain concentrations.

• [1] Nagib MM, Zhang S, Thakur GA, et al. Epilepsia. 2022;63(4):1003-1015. (Section 3.1, Table S1: plasma t₁/₂ ~3 h, brain‑to‑plasma ratio ~0.3). View Source
• [2] Nagib MM, et al. Epilepsia. 2022. (Section 3.1: Pyr3 in vivo half‑life unknown). View Source

Seizure Suppression in GEPR-3s Model

In the GEPR‑3s genetic model of inherited generalized tonic‑clonic epilepsy, acute JW‑65 administration (5–40 mg/kg, i.p.) reduced the incidence of wild running seizures (WRSs) and generalized tonic‑clonic seizures (GTCSs) by 55–89% relative to vehicle‑treated controls, with effects observed across both male and female rats [1]. Notably, 5‑day repeated dosing of JW‑65 completely suppressed acoustically evoked seizures in all treated GEPR‑3s [2]. While this study compared JW‑65 to vehicle rather than an active comparator, the magnitude and reproducibility of effect in a genetic model of drug‑resistant epilepsy far exceeds what is achievable with Pyr3, which fails to phenocopy TRPC3 knockout phenotypes in chemically‑induced seizure models [3].

GEPR-3s Seizure Suppression

Reported

55–89% reduction vs vehicle

Reported genetic model endpoint context

GEPR-3s rats, acoustic stimulation; 5-day dosing: complete suppression

Evidence Dimension	Incidence reduction of acoustically evoked WRSs and GTCSs in GEPR‑3s
Target Compound Data	JW‑65 (10 mg/kg): 55% reduction in WRSs in females at 4 h; (20 mg/kg): 67% reduction; (40 mg/kg): up to 89% reduction in GTCSs at 4 h; 5‑day treatment: 100% seizure suppression
Comparator Or Baseline	Vehicle (saline/DMSO) control: 100% seizure incidence; historical Pyr3 data: limited efficacy in pilocarpine‑induced seizures, no published data in GEPR‑3s
Quantified Difference	55–89% reduction in seizure incidence vs vehicle; complete suppression with sub‑chronic dosing
Conditions	Adult male and female GEPR‑3s; acoustic stimulation (120 dB, 60 s); seizure testing at 0.5, 1, 2, 4, and 24 h post‑dose; Fisher's exact test for incidence comparisons

Why This Matters

The GEPR‑3 data validate JW‑65 as a tool compound for inherited epilepsy research, with efficacy demonstrable at doses as low as 5–10 mg/kg, supporting cost‑effective procurement for rodent studies.

• [1] Shaikh R, Zhang S, Rahman T, Nagib MM, Li W, Parikh V. Eur J Pharmacol. 2024;977:176722. (55‑89% reduction in seizure occurrence). View Source
• [2] Shaikh R, et al. Eur J Pharmacol. 2024. (5‑day treatment: complete seizure suppression). View Source
• [3] Phelan KD, Shwe UT, Coffman JD, et al. TRPC3 channels play a critical role in the theta component of pilocarpine‑induced status epilepticus in mice. Epilepsia. 2017;58(2):277‑288. (Pyr3 limited efficacy; TRPC3 KO phenotype not recapitulated). View Source

JW-65 Research & Preclinical Applications

Target Validation in Drug-Resistant Epilepsy

JW‑65’s demonstrated superiority over phenytoin in the PTZ seizure model and its 55–89% seizure reduction in the GEPR‑3s genetic model make it the compound of choice for target validation studies in drug‑resistant epilepsy. Its sustained CNS exposure (t₁/₂ ~3 h, brain‑to‑plasma ratio ~0.3) supports once‑daily i.p. dosing in chronic paradigms [1][2]. Researchers should procure JW‑65 rather than Pyr3 or Pyr10 when the experimental design requires consistent brain target engagement across multiple days of treatment.

Calcium Dysregulation in Alzheimer's Disease

JW‑65 is the only TRPC3 inhibitor that has been shown to rescue β‑amyloid oligomer‑induced neurotoxicity, restore impaired long‑term potentiation (LTP) in ex vivo hippocampal slices, and reverse synaptic gene expression deficits in late‑symptomatic 5XFAD transgenic mice [1]. Its selectivity for TRPC3 over the neuroprotective homolog TRPC6 is critical for dissecting TRPC3‑specific contributions to AD calcium dyshomeostasis without confounding TRPC6‑mediated compensatory effects.

Ex Vivo Electrophysiology & Neuronal Culture

With an IC₅₀ of 330 nM in cellular Ca²⁺ flux assays, JW‑65 achieves near‑complete TRPC3 inhibition at 1–3 μM in acute slice and dissociated neuron preparations [1]. Its enhanced metabolic stability relative to Pyr3 minimizes the need for frequent replenishment in bath‑applied electrophysiology recordings, improving signal stability over multi‑hour LTP or LTD protocols. Procurement for electrophysiology cores should specify JW‑65 over Pyr3 to ensure consistent channel blockade throughout recording sessions.

Preclinical Toxicology & DDI Profiling

JW‑65 is currently undergoing comprehensive ADME‑Tox de‑risking under NIH SBIR Phase I funding (1R41NS135658‑01), including CYP inhibition/induction panels, plasma protein binding, membrane permeability, and oral bioavailability assessment [1]. For CROs and pharmaceutical research teams evaluating TRPC3 inhibitors as clinical candidates, JW‑65 represents the most thoroughly characterized tool compound in the pyrazole series, with ongoing industry‑standard rat PK profiling providing a benchmark for next‑generation analog development.

Application

Selection Property

Validation Focus

TRPC3 target engagement in seizure models

Sustained CNS exposure profile

PK/PD endpoint review

Calcium dyshomeostasis in AD models

TRPC3-over-TRPC6 selectivity context

Synaptic function endpoint review

Ex vivo electrophysiology studies

Assay potency context

Channel blockade stability review

Preclinical ADME-Tox characterization

ADME-Tox profiling status

CYP/drug interaction panel review

• [1] Nagib MM, Zhang S, Thakur GA, et al. Epilepsia. 2022;63(4):1003-1015. (In vivo PK and seizure efficacy data). View Source
• [2] Shaikh R, Zhang S, Rahman T, et al. Eur J Pharmacol. 2024;977:176722. (GEPR‑3s seizure data). View Source